1-{[(1-cyano-1-methylethyl)(methyl)carbamoyl]methyl}-N-phenylpiperidine-4-carboxamide

• IUPAC Name: 1-[2-[2-cyanopropan-2-yl(methyl)amino]-2-oxoethyl]-N-phenylpiperidine-4-carboxamide
• InChI: InChI=1S/C19H26N4O2/c1-19(2,14-20)22(3)17(24)13-23-11-9-15(10-12-23)18(25)21-16-7-5-4-6-8-16/h4-8,15H,9-13H2,1-3H3,(H,21,25)
• InChI Key: RSOVCUNQRSDPLI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#N)N(C)C(=O)CN1CCC(CC1)C(=O)NC2=CC=CC=C2
• Molecular Formula: C19H26N4O2
• Molecular Weight: 342.4 g/mol
• CAS No.: 1240726-07-1

Description

The compound is a derivative of piperidine, which is a common organic compound that forms the basis for many pharmaceuticals and alkaloids. It contains a cyano group (-CN), a carbamoyl group (NHCOO), and a phenyl group (C6H5), all of which can significantly influence the compound’s properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and a cyclic structure. The piperidine ring could adopt a chair conformation, similar to cyclohexane. The cyano, carbamoyl, and phenyl groups would all contribute to the overall polarity and reactivity of the molecule.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the cyano group could be hydrolyzed to form a carboxylic acid, or it could undergo reduction to form an amine.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar cyano and carbamoyl groups could increase its solubility in polar solvents.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety measures. The specific hazards would depend on various factors, including its reactivity, toxicity, and physical properties.

Future Directions

Future research on this compound could involve exploring its potential biological activity, optimizing its synthesis, and investigating its reactivity under various conditions.